Cas no 1211527-72-8 (2-Furancarboxylic acid, 3-fluoro-)

• Product Name: 2-Furancarboxylic acid, 3-fluoro-
• CAS No: 1211527-72-8
• MF: C₅H₃FO₃
• MW: 130.073925256729
• CID: 5906581
• PubChem ID: 84013420
• Update Time: 2025-05-22

2-Furancarboxylic acid, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3-fluoro-
• 3-Fluorofuran-2-carboxylic acid
• 1211527-72-8
• EN300-716296

• Inchi： 1S/C5H3FO3/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H,7,8)
• InChI Key： MDBMVGOLZGLUOW-UHFFFAOYSA-N
• SMILES： O1C=CC(F)=C1C(O)=O

Computed Properties

• Exact Mass: 130.00662212g/mol
• Monoisotopic Mass: 130.00662212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 221.1±20.0 °C(Predicted)
• pka: 3.06±0.20(Predicted)

Additional information on 2-Furancarboxylic acid, 3-fluoro-

Comprehensive Overview of 2-Furancarboxylic acid, 3-fluoro- (CAS No. 1211527-72-8): Properties, Applications, and Industry Insights

2-Furancarboxylic acid, 3-fluoro- (CAS No. 1211527-72-8) is a fluorinated derivative of furan carboxylic acid, a compound gaining significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated organic compounds in modern chemistry, this molecule stands out due to its unique structural features and reactivity. The presence of a fluoro substituent at the 3-position of the furan ring enhances its potential as a building block for drug discovery and material science applications.

In recent years, 3-fluoro-2-furancarboxylic acid has been explored for its role in the synthesis of bioactive molecules. Researchers are particularly interested in its ability to modulate the physicochemical properties of target compounds, such as improving metabolic stability or altering lipophilicity. The fluorine atom in this compound is strategically positioned to influence electronic distribution, making it valuable for designing enzyme inhibitors or receptor modulators. This aligns with current trends in medicinal chemistry where fluorine incorporation is a key strategy for optimizing drug candidates.

The compound's molecular structure (C₅H₃FO₃) features both a carboxylic acid group and a fluorine atom on an aromatic furan ring, creating interesting possibilities for hydrogen bonding and dipole interactions. These characteristics make it useful in crystal engineering and the development of functional materials. As industries seek more sustainable chemical processes, 2-Furancarboxylic acid, 3-fluoro- has been investigated as a potential intermediate for green chemistry applications, particularly in catalytic transformations.

Analytical studies of CAS 1211527-72-8 typically focus on its purity profile and stability under various conditions. Modern techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound, with particular attention to the fluorine NMR signal which provides valuable structural information. The growing interest in 19F NMR probes for biochemical applications has further increased the relevance of such fluorinated compounds in research settings.

From a commercial perspective, 3-fluoro-2-furoic acid serves as a specialty chemical with niche applications. Suppliers often highlight its use in high-value synthesis projects, particularly where introduction of fluorine is required at specific molecular positions. The compound's stability and relatively straightforward handling make it preferable to more reactive fluorinating agents in certain synthetic routes. Current market trends show increasing demand for such tailor-made fluorinated building blocks across multiple industries.

Environmental considerations surrounding fluoroorganic compounds have led to improved synthetic protocols for 2-Furancarboxylic acid, 3-fluoro-. Recent advancements focus on minimizing waste generation and energy consumption during production. These developments address growing concerns about sustainable fluorination methods in the chemical industry, making this compound an interesting case study in eco-friendly chemical manufacturing.

In material science applications, the electron-withdrawing effect of the fluorine atom in 3-fluoro-2-furancarboxylic acid influences the electronic properties of derived polymers or small molecules. This has potential implications for developing organic electronic materials, particularly in the field of optoelectronics where fine-tuning of molecular orbitals is crucial. The compound's ability to participate in both π-stacking interactions and polar interactions makes it versatile for designing advanced materials.

Quality control standards for CAS 1211527-72-8 typically specify limits for related substances and residual solvents. Analytical certificates often include data from chromatographic purity tests and elemental analysis, ensuring the compound meets the rigorous requirements of pharmaceutical applications. The precise control of these parameters is essential given the compound's use in high-precision synthesis workflows.

Future research directions for 2-Furancarboxylic acid, 3-fluoro- may explore its potential in bioconjugation chemistry or as a precursor for heterocyclic scaffolds. The growing importance of fluorine in medicinal chemistry suggests continued interest in this and related compounds. Additionally, its application in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry represents underexplored areas that may yield novel materials with interesting properties.

From a regulatory standpoint, proper handling and storage of 3-fluoro-2-furancarboxylic acid follow standard laboratory safety protocols. While not classified as highly hazardous, appropriate personal protective equipment is recommended when working with this compound, in line with general chemical safety principles. Documentation typically includes safety data sheets detailing proper handling procedures and first aid measures.

The synthesis of 2-Furancarboxylic acid, 3-fluoro- generally involves electrophilic fluorination strategies or building block approaches starting from fluorinated precursors. Recent literature describes improved methods for introducing fluorine at specific positions of heterocyclic systems, reflecting broader trends in selective fluorination techniques. These methodological advances contribute to the compound's accessibility for research and development purposes.

In conclusion, 2-Furancarboxylic acid, 3-fluoro- (CAS No. 1211527-72-8) represents an important fluorinated heterocyclic compound with diverse applications in pharmaceutical research, material science, and specialty chemical synthesis. Its unique structural features and growing relevance in fluorine chemistry make it a compound of continuing interest across multiple scientific disciplines. As research into fluorinated organic molecules expands, this compound is likely to find new applications in emerging technologies and drug development programs.